Cas no 853759-57-6 (rac N-tert-Butoxycarbonyl-2-fluoro-5-methoxy-4-O-methyl-tyrosine Methyl Ester)

• Product Name: rac N-tert-Butoxycarbonyl-2-fluoro-5-methoxy-4-O-methyl-tyrosine Methyl Ester
• CAS No: 853759-57-6
• MF: C₁₇H₂₄FNO₆
• MW: 357.373969078064
• CID: 990330
• PubChem ID: 69594972
• Update Time: 2025-07-23

rac N-tert-Butoxycarbonyl-2-fluoro-5-methoxy-4-O-methyl-tyrosine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• rac N-tert-Butoxycarbonyl-2-fluoro-5-methoxy-4-O-methyl-tyrosine Methyl Ester
• methyl 3-(2-fluoro-4,5-dimethoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• RAC N-TERT-BUTOXYCARBONYL-2-FLUORO-5-METHOXY-4-O-METHYL-TYROSINE METHYL ESTER,WHITE SOLID
• N-[(1,1-Dimethylethoxy)carbonyl]-2-fluoro-5-methoxy-O-methyl-DL-tyrosine Methyl Ester
• N-Butoxycarbonyl-4,5-dimethoxy-2-fluoro-DL-phenylalanine Methyl Ester
• 853759-57-6
• methyl 2-((tert-butoxycarbonyl)amino)-3-(2-fluoro-4,5-dimethoxyphenyl)propanoate
• DTXSID60740975
• SCHEMBL5878185
• Methyl N-(tert-butoxycarbonyl)-2-fluoro-5-methoxy-O-methyltyrosinate
• FT-0663989
• FT-0663990
• N-[(1,1-Dimethylethoxy)carbonyl]-2-fluoro-5-methoxy-O-methyl-DL-tyrosine

• Inchi： 1S/C17H24FNO6/c1-17(2,3)25-16(21)19-12(15(20)24-6)7-10-8-13(22-4)14(23-5)9-11(10)18/h8-9,12H,7H2,1-6H3,(H,19,21)
• InChI Key： XSGLZBFKZWVZOE-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1CC(C(=O)OC)NC(=O)OC(C)(C)C)OC)OC

Computed Properties

• Exact Mass: 357.15900
• Monoisotopic Mass: 357.15876565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Solubility: Dichloromethane
• PSA: 86.58000
• LogP: 2.65610

rac N-tert-Butoxycarbonyl-2-fluoro-5-methoxy-4-O-methyl-tyrosine Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on rac N-tert-Butoxycarbonyl-2-fluoro-5-methoxy-4-O-methyl-tyrosine Methyl Ester

Comprehensive Overview of rac N-tert-Butoxycarbonyl-2-fluoro-5-methoxy-4-O-methyl-tyrosine Methyl Ester (CAS No. 853759-57-6)

The compound rac N-tert-Butoxycarbonyl-2-fluoro-5-methoxy-4-O-methyl-tyrosine Methyl Ester (CAS No. 853759-57-6) is a fluorinated tyrosine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and fluoro substitution, make it a valuable intermediate for designing peptide-based therapeutics and probing enzyme mechanisms. This article delves into its properties, synthesis, and relevance in modern drug discovery, addressing frequently searched questions about its stability, bioavailability, and potential therapeutic targets.

One of the most intriguing aspects of rac N-tert-Butoxycarbonyl-2-fluoro-5-methoxy-4-O-methyl-tyrosine Methyl Ester is its role in modulating peptide stability. Researchers often inquire about how the fluoro atom influences metabolic resistance, a topic gaining traction due to the rise of peptide drugs in treating chronic diseases. The Boc group, a staple in peptide chemistry, ensures selective deprotection during synthesis, while the methyl ester moiety enhances solubility—a critical factor for drug formulation. These attributes align with current trends in optimizing prodrug strategies and targeted delivery systems.

From a synthetic perspective, CAS No. 853759-57-6 is often explored for its stereochemical complexity. The "rac" prefix indicates a racemic mixture, sparking discussions on enantioselective synthesis—a hot topic in asymmetric catalysis. Laboratories frequently search for protocols to resolve enantiomers or improve yields, reflecting the demand for scalable methods in API (Active Pharmaceutical Ingredient) production. Additionally, its methoxy and O-methyl groups contribute to lipophilicity, a property scrutinized in blood-brain barrier penetration studies for neurological disorders.

Beyond its chemical traits, this compound intersects with cutting-edge fields like proteomics and bioconjugation. Its tyrosine backbone allows site-specific modifications, a technique pivotal for antibody-drug conjugates (ADCs) and fluorescent labeling. Such applications dominate search queries related to "biomarker discovery" and "molecular imaging," underscoring its versatility. Furthermore, the integration of AI-driven drug design tools has renewed interest in fluorinated analogs, with computational models predicting enhanced binding affinities when 853759-57-6 is incorporated into peptide scaffolds.

Quality control and analytical characterization of rac N-tert-Butoxycarbonyl-2-fluoro-5-methoxy-4-O-methyl-tyrosine Methyl Ester are equally critical. HPLC and LC-MS techniques are frequently cited in user searches, emphasizing the need for robust purity standards. Stability under varying pH and temperature conditions is another recurring theme, particularly for researchers formulating oral bioavailability studies. These practical considerations tie into broader industry shifts toward green chemistry and sustainable synthesis routes, where minimizing waste and optimizing catalysts are prioritized.

In summary, CAS No. 853759-57-6 exemplifies the convergence of traditional organic chemistry and contemporary biomedical innovation. Its multifaceted utility—from enabling peptide engineering to advancing diagnostic tools—positions it as a compound of enduring relevance. As search trends evolve toward personalized medicine and precision therapeutics, this tyrosine derivative will likely remain a cornerstone in both academic and industrial research landscapes.